molecular formula C3HClN2OSe B15386418 1,2,5-Selenadiazole-3-carbonyl chloride CAS No. 101857-31-2

1,2,5-Selenadiazole-3-carbonyl chloride

Cat. No.: B15386418
CAS No.: 101857-31-2
M. Wt: 195.48 g/mol
InChI Key: ANHBFAXBSGDOQI-UHFFFAOYSA-N
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Description

1,2,5-Selenadiazole-3-carbonyl chloride is a heterocyclic compound featuring a selenadiazole core (a five-membered ring containing two nitrogen atoms and one selenium atom) with a reactive carbonyl chloride (-COCl) substituent at the 3-position. This compound is of significant interest in organic synthesis due to the electrophilic nature of the carbonyl chloride group, which facilitates nucleophilic substitution reactions.

Properties

CAS No.

101857-31-2

Molecular Formula

C3HClN2OSe

Molecular Weight

195.48 g/mol

IUPAC Name

1,2,5-selenadiazole-3-carbonyl chloride

InChI

InChI=1S/C3HClN2OSe/c4-3(7)2-1-5-8-6-2/h1H

InChI Key

ANHBFAXBSGDOQI-UHFFFAOYSA-N

Canonical SMILES

C1=N[Se]N=C1C(=O)Cl

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following comparison focuses on analogs such as sulfonyl chlorides, pyrazole carbonyl chlorides, and other heterocyclic carbonyl chlorides.

Spectroscopic and Physical Properties

  • Melting Points and Stability:
    Pyrazole carbonyl chlorides (e.g., compound 3a) exhibit melting points ranging from 123–183°C , while sulfonyl chlorides like benzenesulfonyl chloride are liquids at room temperature. The selenadiazole derivative’s melting point is expected to be higher due to increased molecular rigidity and selenium’s contribution to lattice energy.

  • Spectroscopic Signatures:
    The ^1H-NMR spectra of pyrazole carboxamides (e.g., 3a: δ 8.12 ppm for aromatic protons) suggest that the selenadiazole analog would display distinct deshielding effects due to selenium’s electron-withdrawing nature. IR spectra might also show a carbonyl stretch (~1630–1700 cm⁻¹) similar to pyrazole derivatives .

Data Table: Comparative Properties of Selected Carbonyl Chlorides

Compound Core Structure Reactivity Highlights Melting Point (°C) Key Applications
Pyrazole-4-carbonyl chloride Pyrazole Amide coupling (62–71% yield) 123–183 Pharmaceuticals
Benzenesulfonyl chloride Benzene Sulfonation, electrophilic substitution Liquid at RT Polymers, drugs
1,2,5-Selenadiazole-3-carbonyl chloride (hypothetical) Selenadiazole Enhanced electrophilicity due to Se Estimated >150 Specialty chemicals, catalysts

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